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Compound of Interest

Compound Name: 4-Mercaptobenzoic acid

Cat. No.: B013650

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and detailed operational and disposal plans for handling 4-
Mercaptobenzoic acid. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and build confidence in chemical handling
procedures.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Mercaptobenzoic acid is a solid that can cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2][3] Adherence to the following PPE guidelines is mandatory to
minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-

shields or tight-sealing safety

goggles.

Conforming to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[3]

Hand Protection

Chemical-resistant, impervious

gloves.

Inspect gloves for integrity

before each use.[1]

Body Protection

Laboratory coat.

Wear appropriate protective
clothing to prevent skin

exposure.[3]

Respiratory Protection

Dust respirator.

Use only outdoors or in a well-
ventilated area.[1][2] If dust is
generated, a NIOSH-approved

respirator should be used.

Quantitative Data for 4-Mercaptobenzoic Acid

The following table summarizes key quantitative data for 4-Mercaptobenzoic acid.

Property

Value

Chemical Formula

C7He025[1]

Molecular Weight

154.19 g/mol [1]

CAS Number

1074-36-8[1]

Physical State

Solid, Crystal - Powder

Appearance

Very pale yellow to Yellow green

Melting Point

215-224 °C (lit.)

Operational Plan: Step-by-Step Handling Procedure

Engineering Controls:
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder to avoid dust formation.[2][3]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all
required equipment and reagents to minimize movement and the potential for spills.

» Handling: Avoid contact with skin, eyes, and clothing.[2] Prevent the formation and inhalation
of dust.[1][2] Use non-sparking tools.[2]

e Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in
the laboratory. Immediately change any contaminated clothing.[1]

Disposal Plan: Step-by-Step Waste Management

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

Waste Categorization: 4-Mercaptobenzoic acid waste and any contaminated materials
(e.q., gloves, weighing paper) should be considered chemical waste.

o Container Selection: Use a designated, properly labeled, and sealed container for solid
chemical waste.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "4-Mercaptobenzoic acid".

o Storage: Store the sealed waste container in a well-ventilated and designated hazardous
waste storage area, away from incompatible materials.[1]

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][3]

Experimental Workflow and Safety Protocol Diagram
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Workflow for Safe Handling of 4-Mercaptobenzoic Acid
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Caption: Workflow for the safe handling of 4-Mercaptobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mercaptobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013650#personal-protective-equipment-for-handling-
4-mercaptobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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